Cas no 2171723-26-3 (1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide)
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide
- EN300-1280813
- 2171723-26-3
-
- Inchi: 1S/C9H9BrClN3O/c10-6-3-5(11)4-13-9(6)14-2-1-7(14)8(12)15/h3-4,7H,1-2H2,(H2,12,15)
- InChI Key: YKVRZDDUNODTHN-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CN=C1N1CCC1C(N)=O)Cl
Computed Properties
- Exact Mass: 288.96175g/mol
- Monoisotopic Mass: 288.96175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.2Ų
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1280813-1.0g |
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide |
2171723-26-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1280813-50mg |
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide |
2171723-26-3 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1280813-100mg |
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide |
2171723-26-3 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1280813-250mg |
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide |
2171723-26-3 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1280813-500mg |
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide |
2171723-26-3 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1280813-1000mg |
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide |
2171723-26-3 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1280813-2500mg |
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide |
2171723-26-3 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1280813-5000mg |
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide |
2171723-26-3 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1280813-10000mg |
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide |
2171723-26-3 | 10000mg |
$4545.0 | 2023-10-01 |
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide
Professional Introduction to Compound with CAS No. 2171723-26-3 and Product Name: 1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide
1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide, identified by the CAS number 2171723-26-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both bromo and chloro substituents on the pyridine ring, coupled with the azetidine moiety, makes this molecule a versatile scaffold for medicinal chemists exploring novel therapeutic agents.
The pyridine core is a fundamental structural motif in many bioactive molecules, exhibiting a wide range of pharmacological properties. The substitution pattern, specifically the 3-bromo and 5-chloro groups, introduces electrophilic centers that can participate in various chemical transformations, enabling the synthesis of derivatives with tailored biological activities. The azetidine ring, a five-membered saturated heterocycle, adds another layer of complexity and functionality, often influencing both the solubility and metabolic stability of the compound.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The 1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide structure represents an intriguing candidate for such applications. Its unique combination of substituents allows for selective interactions with biological targets, making it a promising lead compound for further optimization.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. The bromo and chloro substituents on the pyridine ring can be leveraged to design molecules that bind tightly to the ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary studies have suggested that derivatives of this scaffold exhibit inhibitory effects on several kinases, including those implicated in tumor growth and progression.
Furthermore, the azetidine ring in 1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide contributes to its overall pharmacokinetic properties. Azetidine derivatives are known for their favorable solubility and metabolic stability, which are crucial factors for drug candidates intended for clinical use. The incorporation of this moiety into the pyridine-based framework enhances the compound's potential as a viable therapeutic agent.
The synthesis of 1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include halogenation reactions to introduce the bromo and chloro substituents, followed by nucleophilic substitution or condensation reactions to form the azetidine ring. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can be employed to enhance reaction efficiency and selectivity.
Recent advances in computational chemistry have also played a pivotal role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling studies have helped researchers predict binding affinities and identify key interactions between 1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide and its target proteins. These insights have guided the design of more potent derivatives with improved pharmacological profiles.
In addition to its potential as a kinase inhibitor, 1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide has shown promise in other therapeutic areas. For instance, it has been investigated as a possible inhibitor of enzymes involved in bacterial resistance mechanisms. The structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, offering a novel approach to combat antibiotic-resistant strains.
The development of new drug candidates is an iterative process that involves extensive testing in vitro and in vivo. Initial studies often focus on assessing the cytotoxicity and efficacy of 1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide against relevant cell lines or animal models. These studies provide valuable data on its biological activity and help determine optimal dosing regimens.
One notable aspect of this compound is its ability to modulate inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By inhibiting key inflammatory mediators or enzymes, 1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide could potentially ameliorate symptoms associated with these conditions. Preliminary research has indicated that derivatives of this scaffold exhibit anti-inflammatory properties comparable to existing therapeutics.
The future prospects for 1-(3-bromo-5-chloropyridin-2-ylozeta-tidinecarboxamide) are promising, given its unique structural features and potential therapeutic applications. Continued research efforts are expected to yield more refined derivatives with enhanced efficacy and reduced side effects. Collaborative initiatives between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality.
In conclusion, 1-(3-bromo - 5 - chloropyridine - 2 - yl ) azetid ine - 2 - carbox amide ( CAS No . 2171723 - 26 - 3 ) represents an exciting opportunity for innovation in drug discovery . Its combinatorial advantages make it a versatile scaffold for developing novel therapeutic agents targeting various diseases . As research progresses , we can anticipate further breakthroughs that will expand its potential applications in medicine . p >
2171723-26-3 (1-(3-bromo-5-chloropyridin-2-yl)azetidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)